Cas no 312750-62-2 (2-(4-methoxyphenyl)-3-(naphthalene-2-sulfonyl)-1,3-thiazolidine)

• Product Name: 2-(4-methoxyphenyl)-3-(naphthalene-2-sulfonyl)-1,3-thiazolidine
• CAS No: 312750-62-2
• MF: C₂₀H₁₉NO₃S₂
• MW: 385.499762773514
• CID: 6012850
• PubChem ID: 2858542
• Update Time: 2025-06-08

2-(4-methoxyphenyl)-3-(naphthalene-2-sulfonyl)-1,3-thiazolidine Chemical and Physical Properties

Names and Identifiers

• 2-(4-methoxyphenyl)-3-(naphthalene-2-sulfonyl)-1,3-thiazolidine
• 2-(4-methoxyphenyl)-3-(naphthalen-2-ylsulfonyl)thiazolidine
• Thiazolidine, 2-(4-methoxyphenyl)-3-(2-naphthalenylsulfonyl)-
• AKOS022083765
• AKOS000599048
• 2-(4-methoxyphenyl)-3-naphthalen-2-ylsulfonyl-1,3-thiazolidine
• Oprea1_711142
• AB00091924-01
• BIM-0027013.P001
• F0804-0888
• 312750-62-2
• Oprea1_292571
• CBMicro_027014

• Inchi： 1S/C20H19NO3S2/c1-24-18-9-6-16(7-10-18)20-21(12-13-25-20)26(22,23)19-11-8-15-4-2-3-5-17(15)14-19/h2-11,14,20H,12-13H2,1H3
• InChI Key： RGRLTFICODEMKX-UHFFFAOYSA-N
• SMILES： S1CCN(S(C2=CC=C3C(=C2)C=CC=C3)(=O)=O)C1C1=CC=C(OC)C=C1

Computed Properties

• Exact Mass: 385.08063582g/mol
• Monoisotopic Mass: 385.08063582g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 26
• Rotatable Bond Count: 4
• Complexity: 568
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.3
• Topological Polar Surface Area: 80.3Ų

Experimental Properties

• Density: 1.334±0.06 g/cm3(Predicted)
• Boiling Point: 597.8±60.0 °C(Predicted)
• pka: -8.87±0.40(Predicted)

Additional information on 2-(4-methoxyphenyl)-3-(naphthalene-2-sulfonyl)-1,3-thiazolidine

Introduction to 2-(4-methoxyphenyl)-3-(naphthalene-2-sulfonyl)-1,3-thiazolidine (CAS No. 312750-62-2)

2-(4-methoxyphenyl)-3-(naphthalene-2-sulfonyl)-1,3-thiazolidine, identified by its Chemical Abstracts Service (CAS) number 312750-62-2, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to the thiazolidine class, a heterocyclic structure known for its broad range of biological activities. The presence of both methoxy and sulfonyl functional groups, coupled with its aromatic ring systems, makes it a promising candidate for further exploration in drug discovery and development.

The molecular framework of 2-(4-methoxyphenyl)-3-(naphthalene-2-sulfonyl)-1,3-thiazolidine consists of a central thiazolidine ring, which is flanked by a 4-methoxyphenyl group and a naphthalene-2-sulfonyl moiety. This unique arrangement of substituents contributes to its distinct chemical properties and potential biological interactions. The methoxy group at the para position of the phenyl ring enhances hydrophilicity, while the sulfonyl group introduces a strong electron-withdrawing effect, influencing both the reactivity and solubility of the compound.

In recent years, there has been growing interest in thiazolidine derivatives due to their versatility in modulating various biological pathways. Studies have demonstrated that compounds within this class exhibit inhibitory activity against enzymes such as carbonic anhydrase, which is relevant in treating conditions like glaucoma and altitude sickness. Additionally, thiazolidines have shown promise in antimicrobial and anti-inflammatory applications. The specific combination of substituents in 2-(4-methoxyphenyl)-3-(naphthalene-2-sulfonyl)-1,3-thiazolidine may confer additional pharmacological properties, making it an intriguing subject for further investigation.

One of the most compelling aspects of this compound is its potential as a scaffold for drug design. The aromatic systems present in its structure provide multiple sites for interaction with biological targets, including proteins and nucleic acids. Researchers have leveraged similar scaffolds to develop molecules with enhanced binding affinity and selectivity. For instance, derivatives of thiazolidine have been explored for their ability to modulate kinase activity, which is crucial in oncology research. The presence of both methoxy and sulfonyl groups in 2-(4-methoxyphenyl)-3-(naphthalene-2-sulfonyl)-1,3-thiazolidine suggests that it may exhibit dual functionality, allowing for more nuanced therapeutic effects.

The synthesis of 2-(4-methoxyphenyl)-3-(naphthalene-2-sulfonyl)-1,3-thiazolidine involves multi-step organic reactions that require precise control over reaction conditions. The introduction of the naphthalene-2-sulfonyl group necessitates careful handling to ensure regioselectivity and high yield. Advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions have been employed to construct the complex aromatic core efficiently. These methodologies are critical in ensuring the purity and scalability of the final product, which is essential for subsequent biological evaluation.

Recent advancements in computational chemistry have accelerated the process of identifying promising drug candidates like 2-(4-methoxyphenyl)-3-(naphthalene-2-sulfonyl)-1,3-thiazolidine. Molecular modeling studies can predict how this compound might interact with biological targets at the atomic level. By integrating experimental data with computational insights, researchers can refine their understanding of its mechanism of action. This approach has been particularly valuable in identifying lead compounds that exhibit high potency and low toxicity profiles.

The pharmacokinetic properties of 2-(4-methoxyphenyl)-3-(naphthalene-2-sulfonyl)-1,3-thiazolidine are also under scrutiny to assess its suitability for therapeutic use. Factors such as absorption, distribution, metabolism, excretion (ADME), and toxicity (Tox) are carefully evaluated to determine if the compound can reach effective concentrations at target sites while minimizing adverse effects. Preclinical studies often involve assessing these parameters using in vitro and in vivo models to provide a comprehensive profile before human trials.

In conclusion, 2-(4-methoxyphenyl)-3-(naphthalene-2-sulfonyl)-1,3-thiazolidine (CAS No. 312750-62-2) represents a significant advancement in pharmaceutical research due to its unique structural features and potential biological activities. Its combination of methoxy and sulfonyl groups offers a rich foundation for developing novel therapeutics across multiple disease areas. As research continues to uncover new applications for thiazolidine derivatives, this compound holds promise as a key intermediate or lead molecule in future drug development efforts.